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Compound of Interest

Compound Name: Diversol Bx

Cat. No.: B1168746

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation and application of working
solutions of Diversol Bx, a chlorinated cleaner, destainer, and sanitizer. Adherence to these
guidelines is crucial for ensuring effective performance and laboratory safety.

Product Overview

Diversol Bx is a pink, powdered cleaning and sanitizing agent with a chlorine odor.[1][2][3] It is
completely soluble in water and is effective for a range of laboratory and industrial cleaning and
disinfection tasks.[1][2] The product has a shelf life of one year.[2]

Active Ingredients: The primary components of Diversol Bx include Trisodium phosphate (30-
60%) and Sodium hypochlorite (1-5%).[1]

Safety Precautions

Before handling Diversol Bx powder, it is imperative to read and understand the Safety Data
Sheet (SDS).[2]

o Personal Protective Equipment (PPE): When handling the concentrated powder, wear
chemical-splash goggles, chemical-resistant gloves, and protective clothing.[1]

e Ventilation: Use in a well-ventilated area.[1][4]
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» Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.
Do not ingest.[1][5]

» Incompatible Materials: Do not mix with acids, ammonia, or other chemicals, as this can
release hazardous gases.[1][6] Use only with water.[1]

o First Aid:

o

Eyes: Immediately rinse with water for at least 15 minutes.[1]

[¢]

Skin: Wash with soap and water.[1]

[¢]

Ingestion: Rinse mouth and drink a cupful of water or milk. Do not induce vomiting.[1]

o

In case of exposure, seek medical attention as needed.[1][5]

Quantitative Data: Recommended Dilutions

The concentration of the Diversol Bx working solution should be adjusted based on the
specific application. The following table summarizes the recommended dilution ratios for

various tasks.
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Diversol Bx
. . Water Temperatur Contact o
Application  Concentrati . Rinsing
Volume e Time
on
Potable water
Sanitizing 3g 1 Liter Ambient 5-10 minutes rinse, then air
dry.[2]
Thorough
General ] 49-57°C rinse with
) 649 1 Liter N/A
Cleaning (120-135°F) potable
water.[2]
Thorough
Heavy-Duty ] ) rinse with
] 18g 1 Liter Ambient N/A
Cleaning potable
water.[2]
Thorough
Paste for spot ) At least 5 rinse with
) 60 g 250 mL Ambient )
cleaning minutes potable
water.[6]

Note: The diluted solution, when prepared as directed, is generally not classified as hazardous.

[1]
Experimental Protocols
This protocol is suitable for sanitizing pre-cleaned, hard, non-porous surfaces.

o Measure Reagents: Weigh 3 grams of Diversol Bx powder using a calibrated laboratory
balance. Measure 1 liter of deionized or distilled water.

o Dissolution: In a designated and clearly labeled container, add the 3 grams of Diversol Bx
powder to the 1 liter of water.

¢ Mixing: Agitate the solution gently until the powder is completely dissolved. The solution
should be freshly prepared before use.
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» Application: Apply the solution to the surface to be sanitized using a sprayer, cloth, or by

immersion.
» Contact Time: Allow the solution to remain in contact with the surface for 5 to 10 minutes.[2]
e Rinsing and Drying: Thoroughly rinse the surface with potable water and allow it to air dry.[2]
This protocol is intended for the general cleaning of laboratory equipment and surfaces.

o Measure Reagents: Weigh 6 grams of Diversol Bx powder. Measure 1 liter of water and
heat to 49-57°C.

» Dissolution: In an appropriate container, add the 6 grams of Diversol Bx to the heated water.
e Mixing: Stir the solution until all powder is dissolved.

o Application: Apply the cleaning solution using a brush, sponge, or by circulation.

» Action: Scrub the surface as needed to remove contaminants.

e Rinsing: Rinse the surface thoroughly with potable water.[2]

Experimental Workflow and Logic

The following diagrams illustrate the workflow for the preparation of Diversol Bx solutions and
the logical steps for its application in a research setting.
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Solution Preparation
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Caption: Workflow for Preparing Diversol Bx Solution.
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Application Protocol
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Caption: General Application Protocol for Diversol Bx.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols: Preparation and Use
of Diversol Bx Working Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168746#how-to-properly-prepare-a-working-
solution-of-diversol-bx]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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